molecular formula C12H16ClNO2 B8358933 4-(4-Chloro-3-methoxy-phenyl)-piperidin-4-ol CAS No. 926660-97-1

4-(4-Chloro-3-methoxy-phenyl)-piperidin-4-ol

Cat. No.: B8358933
CAS No.: 926660-97-1
M. Wt: 241.71 g/mol
InChI Key: GMBCFXIDONTKQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Chloro-3-methoxy-phenyl)-piperidin-4-ol is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

926660-97-1

Molecular Formula

C12H16ClNO2

Molecular Weight

241.71 g/mol

IUPAC Name

4-(4-chloro-3-methoxyphenyl)piperidin-4-ol

InChI

InChI=1S/C12H16ClNO2/c1-16-11-8-9(2-3-10(11)13)12(15)4-6-14-7-5-12/h2-3,8,14-15H,4-7H2,1H3

InChI Key

GMBCFXIDONTKQB-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C2(CCNCC2)O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
COc1cc(C2(O)CCN(C(=O)OC(C)(C)C)CC2)ccc1Cl
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reactant
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Synthesis routes and methods II

Procedure details

To a solution of 4-(4-Chloro-3-methoxy-phenyl)-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester (502 mg) in MeOH (5 mL) was added a solution of HCl in ether (2 M, 9.5 mL). The resultant mixture was stirred at room temperature for 1 h followed by the addition of ether (50 mL). The reaction mixture was stirred at 0° C. for an additional 30 min, then filtered and concentrated to provide 4-(4-Chloro-3-methoxy-phenyl)-piperidin-4-ol (69) in the form of HCl salt as a white solid.
Name
4-(4-Chloro-3-methoxy-phenyl)-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
Quantity
502 mg
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
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5 mL
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9.5 mL
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solvent
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resultant mixture
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0 (± 1) mol
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reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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